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Compound of Interest

Compound Name: Yuanhuacine

Cat. No.: B15595319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Yuanhuacine, a daphnane-type diterpenoid isolated from the flower buds of Daphne genkwa,

has garnered significant interest within the scientific community for its potent anti-tumor

activities. This technical guide provides a comprehensive overview of the physicochemical

properties of Yuanhuacine, alongside detailed experimental protocols for its isolation,

characterization, and biological evaluation. The document is intended to serve as a vital

resource for researchers engaged in natural product chemistry, pharmacology, and the

development of novel therapeutic agents. Quantitative data is presented in structured tables for

clarity, and key biological pathways and experimental workflows are visualized using diagrams

to facilitate a deeper understanding of its mechanism of action and practical application in a

research setting.

Physicochemical Properties
Yuanhuacine presents as a white to off-white solid. Its fundamental physicochemical

properties are summarized in the table below, providing a foundational dataset for its handling,

formulation, and analytical characterization. While some experimental values are available,

certain properties are based on computational predictions and should be considered

accordingly.
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Property Value Source/Notes

Molecular Formula C₃₇H₄₄O₁₀ [1]

Molecular Weight 648.74 g/mol N/A

CAS Number 60195-70-2 [1]

Appearance White to off-white solid N/A

Melting Point Not explicitly reported

Predicted values vary.

Experimental determination is

recommended.

Boiling Point 765.9 °C at 760 mmHg [1] (Predicted)

Density 1.35 g/cm³ [1] (Predicted)

Solubility

Almost totally insoluble in

aqueous media.
N/A

Soluble in DMSO, ethanol, and

methanol.

Quantitative data not readily

available. Solubility should be

determined empirically for

specific applications.

Stability
Store at -20°C for long-term

stability.

Solutions in DMSO can be

stored at -80°C for up to 6

months. Protect from light.

UV-Vis Absorption (λmax) Not explicitly reported.

The structure contains

chromophores that absorb in

the UV region. Experimental

determination is necessary.

1H and 13C NMR

Spectral data has been used

for structure elucidation but

specific chemical shifts are not

readily available in public

databases.

N/A
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Biological Activity and Signaling Pathways
Yuanhuacine exhibits significant anti-tumor activity through the modulation of key cellular

signaling pathways, primarily the AMP-activated protein kinase (AMPK)/mammalian target of

rapamycin (mTOR) pathway and the Protein Kinase C (PKC) pathway.

AMPK/mTOR Signaling Pathway
Yuanhuacine activates AMPK, a critical regulator of cellular energy homeostasis. This

activation leads to the downstream inhibition of the mTOR signaling pathway, which is often

dysregulated in cancer. The inhibition of mTORC2, a component of the mTOR pathway, by

Yuanhuacine affects downstream effectors such as Akt and PKCα, ultimately impacting cell

growth and the organization of the actin cytoskeleton.
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Dried Flower Buds of
Daphne genkwa

Extraction with 95% Ethanol

Successive Solvent Partitioning
(Petroleum Ether, Dichloromethane, n-Butanol)

Bioassay of Fractions
(e.g., Cytotoxicity Assay)

Chromatographic Separation of
Active Fraction (Dichloromethane)
(e.g., Silica Gel Column, HPLC)

Identify Active Fraction

Further Purification
(e.g., Preparative HPLC)

Pure Yuanhuacine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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